N-(6-benzyl-5-methyl-7-oxo-4,7-dihydro[1,2,4]triazolo[1,5-a]pyrimidin-2-yl)acetamide

• IUPAC Name: N-(6-benzyl-5-methyl-7-oxo-1H-[1,2,4]triazolo[1,5-a]pyrimidin-2-yl)acetamide
• InChI: InChI=1S/C15H15N5O2/c1-9-12(8-11-6-4-3-5-7-11)13(22)20-15(16-9)18-14(19-20)17-10(2)21/h3-7H,8H2,1-2H3,(H2,16,17,18,19,21)
• InChI Key: HYIDRMDEHIRZRD-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=O)N2C(=N1)N=C(N2)NC(=O)C)CC3=CC=CC=C3
• Molecular Formula: C15H15N5O2
• Molecular Weight: 297.31 g/mol

Description

N-(6-benzyl-5-methyl-7-oxo-4,7-dihydro[1,2,4]triazolo[1,5-a]pyrimidin-2-yl)acetamide is a complex organic compound belonging to the class of triazolo[1,5-a]pyrimidines

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of N-(6-benzyl-5-methyl-7-oxo-4,7-dihydro[1,2,4]triazolo[1,5-a]pyrimidin-2-yl)acetamide typically involves multiple steps, starting with the formation of the triazolo[1,5-a]pyrimidin-7-ol core This core can be synthesized through the cyclization of appropriate precursors under acidic or basic conditions

Industrial Production Methods: On an industrial scale, the production of this compound may involve optimized reaction conditions to ensure high yield and purity. Continuous flow chemistry and other advanced techniques can be employed to enhance the efficiency of the synthesis process.

Chemical Reactions Analysis

Types of Reactions: N-(6-benzyl-5-methyl-7-oxo-4,7-dihydro[1,2,4]triazolo[1,5-a]pyrimidin-2-yl)acetamide can undergo various chemical reactions, including oxidation, reduction, and substitution reactions.

Common Reagents and Conditions:

• Oxidation: Common oxidizing agents such as potassium permanganate (KMnO₄) or hydrogen peroxide (H₂O₂) can be used.

• Reduction: Reducing agents like lithium aluminum hydride (LiAlH₄) or sodium borohydride (NaBH₄) are typically employed.

• Substitution: Nucleophilic substitution reactions can be carried out using various nucleophiles in the presence of a suitable solvent.

Major Products Formed: The major products formed from these reactions include oxidized derivatives, reduced forms, and substituted analogs of the original compound.

Scientific Research Applications

Chemistry: In chemistry, this compound can be used as a building block for the synthesis of more complex molecules. Its unique structure makes it a valuable intermediate in organic synthesis.

Biology: N-(6-benzyl-5-methyl-7-oxo-4,7-dihydro[1,2,4]triazolo[1,5-a]pyrimidin-2-yl)acetamide has shown potential in biological studies, particularly in the development of new drugs and therapeutic agents.

Medicine: The compound has been investigated for its pharmacological properties, including its potential use as an antiviral, antibacterial, or anticancer agent. Its ability to interact with specific molecular targets makes it a candidate for drug development.

Industry: In the industrial sector, this compound can be utilized in the production of various chemical products, including agrochemicals, dyes, and other specialty chemicals.

Mechanism of Action

The mechanism by which N-(6-benzyl-5-methyl-7-oxo-4,7-dihydro[1,2,4]triazolo[1,5-a]pyrimidin-2-yl)acetamide exerts its effects involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, leading to the modulation of biological pathways. The exact molecular targets and pathways involved depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

• Pyrimido[1,2-a]benzimidazoles: These compounds share structural similarities and have been studied for their pharmacological properties.

• Triazolo[1,5-a]pyrimidin-7-ols: These compounds are structurally related and have been investigated for their biological activities.

Uniqueness: N-(6-benzyl-5-methyl-7-oxo-4,7-dihydro[1,2,4]triazolo[1,5-a]pyrimidin-2-yl)acetamide stands out due to its specific combination of functional groups and its potential applications in various fields. Its unique structure and reactivity make it a valuable compound for scientific research and industrial applications.